Cas no 57687-92-0 ( )

• Product Name: &nbsp
• CAS No: 57687-92-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 947412
• PubChem ID: 5970690
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (E)-N-(Phenylacetyl)-2-butenediamide
• 2-BUTENEDIAMIDE, N-(PHENYLACETYL)-, (E)-
• AC1NZPZS
• Antibiotic C 9154
• BRN 2506249
• Fumaramidmycin
• N-(Phenylacetyl)-2-butenediamide, (E)-
• N-(Phenylacetyl)fumardiamid
• Ro 09-0049
• SureCN9665038
• trans-N-(Phenylacetyl)-2-butenediamide
• C-9154
• NSC 267024
• N-(phenylacetyl)-fumaramide
• C 9154
• 57687-92-0
• SCHEMBL9665038
• AKOS040746847
• DB-310212
• N-(phenylacetyl)fumaramide
• (E)-N'-(2-phenylacetyl)but-2-enediamide
• NSC267024
• N-(2-phenylacetyl)but-2-enediamide
• N1-(2-phenylacetyl)fumaramide
• CHEBI:222534
• NSC-267024
•  

• Inchi： 1S/C12H12N2O3/c13-10(15)6-7-11(16)14-12(17)8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,13,15)(H,14,16,17)/b7-6-
• InChI Key： RPPKWABVORYKHA-SREVYHEPSA-N
• SMILES： NC(/C=C\C(NC(CC1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų
• XLogP3: 0.429

Experimental Properties

• Color/Form: Solid powder
• PSA: 89.26

  Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides